2-((5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl)thio)-N-(4-chlorophenyl)acetamide

• IUPAC Name: 2-[[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C16H19ClN8OS/c1-3-18-13-21-14(19-4-2)25-15(22-13)23-24-16(25)27-9-12(26)20-11-7-5-10(17)6-8-11/h5-8H,3-4,9H2,1-2H3,(H,20,26)(H2,18,19,21,22,23)
• InChI Key: VAXQHCFGNSQUQN-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC2=NN=C(N2C(=N1)NCC)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H19ClN8OS
• Molecular Weight: 406.9 g/mol
• CAS No.: 898449-34-8

Description

This compound belongs to the [1,2,4]triazolo[4,3-a][1,3,5]triazine family, characterized by a fused heterocyclic core. Its structure includes:

• 5,7-bis(ethylamino) substituents on the triazolo-triazine ring, which may enhance hydrogen-bonding interactions in biological systems.
• A thioether linkage connecting the triazolo-triazine core to an acetamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl)thio)-N-(4-chlorophenyl)acetamide typically involves multiple stepsThe final step involves the acylation of the triazolo-triazine derivative with 4-chlorophenyl acetic acid under specific reaction conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized use in research settings. large-scale synthesis would generally follow similar steps as laboratory synthesis, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-((5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl)thio)-N-(4-chlorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can modify the sulfanyl group, potentially forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the triazolo-triazine core or the sulfanyl group.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the ethylamino or chlorophenyl groups.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents like dichloromethane or ethanol .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce new functional groups at the ethylamino or chlorophenyl positions.

Scientific Research Applications

2-((5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl)thio)-N-(4-chlorophenyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and biological activity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for 2-((5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl)thio)-N-(4-chlorophenyl)acetamide is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its triazolo-triazine core. This interaction can modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s closest analog, 2-[[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl]-N-(4-ethoxy-2-nitro-phenyl)ethanamide (), shares the triazolo-triazine core and thioether-acetamide backbone but differs in the phenyl substituent:

• 4-Chlorophenyl (target compound) vs. 4-ethoxy-2-nitrophenyl (analog).

Structural and Functional Implications:

Feature	Target Compound	Analog from
Phenyl Substituent	4-Cl (electron-withdrawing)	4-OEt + 2-NO₂ (strong EWG)
Lipophilicity (LogP)	Higher (Cl increases logP)	Lower (polar OEt and NO₂)
Solubility	Reduced in aqueous media	Enhanced due to nitro group
Bioactivity Potential	Likely membrane-permeable	May exhibit stronger binding

Nitro groups are often associated with antimicrobial activity, suggesting the analog might prioritize such applications .

Additional Analogues from :

Other compounds listed in , such as 2,5-dichlorophenol derivatives and 3-azapropionaldehyde, highlight the diversity of substituents in triazine-related chemistry. For example:

• Chlorinated phenyl groups (e.g., 2,5-dichloro) could further increase hydrophobicity and halogen-bonding capacity.
• Azapropionaldehyde introduces an aldehyde functional group, enabling covalent interactions with biological targets.

Biological Activity

The compound 2-((5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl)thio)-N-(4-chlorophenyl)acetamide is a synthetic derivative that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Triazole and Triazine Rings : These heterocyclic structures are known for their diverse biological activities.
• Thioether Linkage : The sulfur atom in the thio group can enhance the compound's reactivity and interaction with biological targets.
• Chlorophenyl Group : The presence of the chlorophenyl moiety may influence the compound's lipophilicity and biological interactions.

Antitumor Activity

Recent studies have indicated that compounds containing triazole and triazine rings exhibit significant antitumor properties. For instance:

• Mechanism of Action : The compound may induce apoptosis in cancer cells through the modulation of various signaling pathways. Research has shown that similar triazole derivatives can inhibit cell proliferation in various cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer) .
• Case Study : A study demonstrated that a related triazole compound exhibited an IC50 value of 1.61 µg/mL against certain cancer cell lines, suggesting a promising anticancer potential .

Antimicrobial Activity

The compound's thioether linkage suggests potential antimicrobial properties. Studies have shown that thiazole derivatives with similar structures exhibit significant activity against various bacterial strains.

• Minimum Inhibitory Concentration (MIC) : Some thiazole derivatives demonstrated MIC values as low as 6.25 µg/mL against Gram-positive and Gram-negative bacteria . This indicates that our compound could also possess similar antibacterial effects.

Structure-Activity Relationship (SAR)

The biological activity of this compound can be correlated with its structural features:

Structural Feature	Activity Implication
Triazole Ring	Essential for antitumor activity
Chlorophenyl Group	Enhances lipophilicity; may increase bioavailability
Thioether Linkage	Potentially increases reactivity with biological targets

SAR Analysis

Research indicates that modifications to the phenyl ring or the introduction of electron-withdrawing groups can enhance cytotoxic activity. For example, compounds with halogen substitutions often exhibit improved potency due to increased electron deficiency .